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Compound of Interest

Compound Name: Hamayne

CAS No.: 61948-11-6

Cat. No.: B1210062

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary cytotoxicity

screening of Harmine, a β-carboline alkaloid with demonstrated anticancer properties. This

document details the cytotoxic effects of Harmine on various cancer cell lines, outlines the

experimental protocols for key assays, and visualizes the implicated signaling pathways.

In Vitro Cytotoxicity of Harmine
Harmine has been shown to exhibit significant cytotoxic and anti-proliferative activity against a

range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a

measure of the potency of a substance in inhibiting a specific biological or biochemical

function, have been determined in multiple studies. The data presented below summarizes the

IC50 values of Harmine in various cancer cell lines.
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Cancer Type Cell Line IC50 (µM) Reference

Anaplastic Thyroid

Cancer
BHT-101 11.7 ± 0.308

Anaplastic Thyroid

Cancer
CAL-62 22.0 ± 1.6

Breast Cancer HBL-100 32

Lung Cancer A549 106

Colon Cancer HT-29 45

Colon Cancer HCT-116 33

Cervical Cancer HELA 61

Ovarian Cancer A2780 300 (24h)

Ovarian Cancer A2780 185 (48h)

Normal Mouse

Fibroblast
NIH/3T3 417 (24h)

Experimental Protocols
Detailed methodologies for the key experiments cited in the preliminary cytotoxicity screening

of Harmine are provided below.

Cell Viability and Proliferation Assays
2.1.1. MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-

dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These

enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has

a purple color.

Protocol:

Seed cells in a 96-well plate at a density of 1 × 10^4 cells/well and incubate for 24 hours.
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Treat the cells with various concentrations of Harmine and incubate for the desired period

(e.g., 24, 48, or 72 hours).

After the treatment period, remove the medium and add 28 µL of a 2 mg/mL solution of MTT

to each well.

Incubate the plate for 1.5 hours at 37°C.

Remove the MTT solution, and add 130 µL of Dimethyl Sulfoxide (DMSO) to dissolve the

formazan crystals.

Incubate the plate at 37°C for 15 minutes with shaking.

Measure the absorbance at a wavelength of 492 nm using a microplate reader.

2.1.2. Cell Counting Kit-8 (CCK-8) Assay

The CCK-8 assay is a sensitive colorimetric assay for the determination of cell viability in cell

proliferation and cytotoxicity assays. The assay utilizes a highly water
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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